Cas no 65069-52-5 (1-(3,4-dimethoxyphenyl)thiourea)

• Product name: 1-(3,4-dimethoxyphenyl)thiourea
• CAS No: 65069-52-5
• MF: C₉H₁₂N₂O₂S
• MW: 212.26878
• MDL: MFCD00022166
• CID: 524109
• PubChem ID: 5105526

1-(3,4-dimethoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3,4-dimethoxyphenyl)-
• (3,4-Dimethoxy-phenyl)-thiourea
• 1-(3,4-dimethoxyphenyl)thiourea

• MDL： MFCD00022166
• Inchi： InChI=1S/C9H12N2O2S/c1-12-7-4-3-6(11-9(10)14)5-8(7)13-2/h3-5H,1-2H3,(H3,10,11,14)
• InChI Key： VMKQIIHXIOEFLH-UHFFFAOYSA-N
• SMILES： COC1=C(OC)C=C(NC(N)=S)C=C1

Computed Properties

• Exact Mass: 212.06206
• Monoisotopic Mass: 212.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.6A^2

Experimental Properties

• Density: 1.282
• Boiling Point: 331.4°Cat760mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.645
• PSA: 56.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas